Cas no 121283-06-5 (Quinoline,5,6,7,8-tetrahydro-7-methyl-, (R)- (9CI))

Quinoline,5,6,7,8-tetrahydro-7-methyl-, (R)- (9CI) structure
121283-06-5 structure
Product Name:Quinoline,5,6,7,8-tetrahydro-7-methyl-, (R)- (9CI)
CAS No:121283-06-5
MF:C10H13N
MW:147.216922521591
CID:133296
PubChem ID:12498592
Update Time:2025-04-19

Quinoline,5,6,7,8-tetrahydro-7-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Quinoline,5,6,7,8-tetrahydro-7-methyl-, (R)- (9CI)
    • 7-methyl-5,6,7,8-tetrahydroquinoline
    • 121283-06-5
    • (R)-7-methyl-5,6,7,8-tetrahydroquinoline
    • (7R)-7-Methyl-5,6,7,8-tetrahydroquinoline
    • SCHEMBL12891737
    • Quinoline, 5,6,7,8-tetrahydro-7-methyl-, (R)- (9CI)
    • Inchi: 1S/C10H13N/c1-8-4-5-9-3-2-6-11-10(9)7-8/h2-3,6,8H,4-5,7H2,1H3/t8-/m1/s1
    • InChI Key: QXBSOZVQPKHCHD-MRVPVSSYSA-N
    • SMILES: N1C=CC=C2C=1C[C@H](C)CC2

Computed Properties

  • Exact Mass: 147.10489
  • Monoisotopic Mass: 147.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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